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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112

In-Depth Technical Guide: 2-Nitroadamantane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-nitroadamantane, detailing its
physicochemical properties, synthesis, and potential biological relevance. The information is
structured to be a valuable resource for researchers in medicinal chemistry, pharmacology, and
materials science.

Core Molecular Data

2-Nitroadamantane is a nitrated derivative of adamantane, a rigid tricyclic hydrocarbon. Its
core physicochemical properties are summarized below.

Property Value Source
Molecular Formula C10H1sNO2 PubChem
Molecular Weight 181.23 g/mol PubChem[1]
IUPAC Name 2-nitroadamantane PubChem[1]
CAS Number 54564-31-7 PubChem[1]

Synthesis and Experimental Protocols
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The synthesis of 2-nitroadamantane can be achieved through the nitration of adamantane.
While various nitrating agents can be employed for adamantane derivatives, a common
approach involves the use of a nitrating mixture.

General Experimental Protocol: Nitration of Adamantane

A general method for the nitration of adamantane involves the use of a mixture of nitric acid
and sulfuric acid or nitronium salts. The following is a representative, though not specific to the
2-isomer, protocol that can be adapted.

Materials:

Adamantane

e Fuming nitric acid

e Acetic anhydride

e Dichloromethane (CH2Cl2)

e Sodium bicarbonate (NaHCO3) solution (5%)

e Magnesium sulfate (MgSOa)

e Round-bottom flask

o Magnetic stirrer

o Condenser

e Separatory funnel

Procedure:

 In a flame-dried round-bottom flask equipped with a magnetic stirrer and condenser, dissolve
adamantane in a suitable solvent such as dichloromethane.

e Prepare the nitrating agent. A mixture of nitric acid and acetic anhydride is a potential system
for this reaction.
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e Cool the adamantane solution in an ice bath.

o Slowly add the nitrating agent to the adamantane solution with constant stirring. The
temperature should be carefully monitored and maintained.

o After the addition is complete, allow the reaction to stir at a controlled temperature for a
specified period. The progress of the reaction can be monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

e Upon completion, quench the reaction by carefully pouring the mixture over ice.

o Transfer the mixture to a separatory funnel and wash the organic layer successively with
cold water and a 5% aqueous NaHCOs solution to neutralize any remaining acid.

e Dry the organic layer over anhydrous MgSOa.

« Filter off the drying agent and remove the solvent under reduced pressure to obtain the
crude product.

e The crude product, a mixture of nitrated adamantane isomers, can be purified using column
chromatography to isolate 2-nitroadamantane.

Spectroscopic Data

Characterization of 2-nitroadamantane is typically performed using various spectroscopic
techniques.
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Spectroscopic Data Description

Data available on PubChem, acquired on a
13C NMR Bruker WH-90 instrument.[1] Specific peak

assignments require further analysis.

Mass spectrometry data is available through the
GC-MS NIST Mass Spectrometry Data Center and
SpectraBase.[1]

Expected to show characteristic peaks for C-H
IR Spectroscopy (alkane) and N-O (nitro group) stretching
vibrations.

Potential Biological Pathways and Significance

While specific signaling pathways for 2-nitroadamantane are not extensively documented, the
metabolism of related nitroalkanes and the biological activities of adamantane derivatives
provide a basis for postulating its potential biological interactions. Adamantane derivatives are
known for their applications in medicine, including antiviral and neurological treatments. The
introduction of a nitro group can significantly alter the pharmacological profile of a molecule.

The metabolic fate of nitroalkanes often involves a nitroreduction pathway. This process can
lead to the formation of various metabolites, including the corresponding amines, and can
influence the compound's biological activity and toxicity.

Below is a conceptual workflow illustrating the synthesis and characterization of 2-
nitroadamantane, as well as a potential metabolic pathway.
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Synthesis, Characterization, and Potential Metabolism of 2-Nitroadamantane.

The adamantane cage is a lipophilic moiety that can facilitate the passage of drugs through
biological membranes. The introduction of functional groups like the nitro group can modulate
this property and introduce new biological activities. For instance, some adamantane
derivatives have been investigated for their ability to modulate insulin release and for their
cytotoxic properties against cancer cell lines. The nitroaromatic group, in some contexts, has
been implicated in mechanisms of toxicity involving mitochondrial dysfunction. Further research
is necessary to elucidate the specific biological roles of 2-nitroadamantane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056112#2-nitroadamantane-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.mdpi.com/2079-7737/14/10/1429
https://www.benchchem.com/product/b056112#2-nitroadamantane-molecular-formula-and-weight
https://www.benchchem.com/product/b056112#2-nitroadamantane-molecular-formula-and-weight
https://www.benchchem.com/product/b056112#2-nitroadamantane-molecular-formula-and-weight
https://www.benchchem.com/product/b056112#2-nitroadamantane-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

